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Compound of Interest

Compound Name: Methyl 2-hexenoate

Cat. No.: B1584480 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Methyl 2-hexenoate. Adherence to these

procedures is vital for ensuring a safe laboratory environment.

Methyl 2-hexenoate is a flammable liquid and vapor that requires careful handling to prevent

personal injury and property damage.[1][2][3] It may cause skin, eye, and respiratory irritation.

[4]

Quantitative Data
The physical and chemical properties of Methyl 2-hexenoate are summarized below.
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Property Value Source

Molecular Formula C₇H₁₂O₂ [1][2]

Molecular Weight 128.17 g/mol [1][2][5]

CAS Number 2396-77-2 [1][2]

Appearance
Colorless mobile liquid with a

fruity aroma
[1]

Boiling Point
168-170 °C (334-338 °F) at

760 mmHg
[5][6][7]

Flash Point
40.56 °C - 44.44 °C (105.00 °F

- 112.00 °F)
[2][6][7]

Density
0.911 - 0.916 g/cm³ at 25 °C

(77 °F)
[1][2][6][7]

Solubility
Very slightly soluble in water;

soluble in oils and ethanol
[1][5]

GHS Classification Flammable liquids, Category 3 [1][2][3][5]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Methyl 2-hexenoate
to minimize exposure and ensure personal safety.
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Protection Type Specification Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

(conforming to EN 166 (EU) or

NIOSH (US)) or a face shield.

[2][8][9]

Protects against splashes and

vapors that can cause serious

eye irritation.[4]

Skin Protection

Wear chemical-impermeable

gloves (e.g., nitrile rubber) and

flame-retardant, impervious

protective clothing.[2][8]

Prevents skin contact, which

can cause irritation.[4]

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood.[2] If ventilation is

inadequate or there is a risk of

inhalation, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[2]

Protects against inhalation of

vapors, which may cause

respiratory irritation or

dizziness.[4][10]

Operational Plan: Step-by-Step Procedures
Preparation and Handling Protocol

Engineering Controls: Always handle Methyl 2-hexenoate in a well-ventilated area,

preferably within a certified chemical fume hood.[2][11] Ensure that a safety shower and an

eyewash station are readily accessible and in good working order.[2][12]

Ignition Sources: Before handling, eliminate all potential ignition sources from the work area.

This includes open flames, sparks, hot surfaces, and static discharge.[2][10] Do not smoke in

the handling area.[10][13]

Equipment: Use only non-sparking tools and explosion-proof electrical, ventilating, and

lighting equipment.[2][3][10][12]
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Grounding: Ground and bond all containers and receiving equipment to prevent the build-up

of electrostatic charge.[2][3][10][13]

Safe Handling:

Don appropriate PPE before handling the chemical.

Avoid direct contact with skin and eyes.[2][8][11]

Avoid breathing in vapors or mist.[2][8][10][11]

Keep the container tightly closed when not in use.[2][3][4][10]

Wash hands thoroughly with soap and water after handling.[2][9]

Storage Plan
Conditions: Store the container tightly closed in a dry, cool, and well-ventilated place.[2][4][8]

[10][11]

Location: Keep in a designated flammables storage area, away from heat, sparks, open

flames, and incompatible materials such as strong oxidizing agents.[4][10][11][12]

Container: Ensure containers are properly sealed and stored upright to prevent leakage.[9]

First Aid Procedures
Immediate medical attention is crucial in case of exposure.

If Inhaled: Move the person to fresh air.[4][8] If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration (do not use mouth-to-mouth resuscitation if

the substance was ingested or inhaled).[8] Seek immediate medical attention.[4]

Following Skin Contact: Immediately remove all contaminated clothing.[4][8] Wash the

affected skin area with plenty of soap and water.[4][8] If skin irritation persists, consult a

doctor.[8]
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Following Eye Contact: Rinse cautiously with pure water for at least 15 minutes, making sure

to rinse under the eyelids.[4][8] Remove contact lenses if present and easy to do so.[4] Seek

immediate medical attention.[8]

If Swallowed: Rinse the mouth thoroughly with water.[8][11] Do NOT induce vomiting.[8][9]

Never give anything by mouth to an unconscious person.[8] Call a doctor or Poison Control

Center immediately.[8][11]

Disposal Plan
Spill Response Protocol
In the event of a spill, follow these steps:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[8][11]

Ignition Sources: Remove all sources of ignition.[4][8][11]

Ventilate: Ensure the area is well-ventilated.[8][11]

Containment: Prevent further leakage or spillage if it is safe to do so.[8][9][11] Do not let the

chemical enter drains or waterways.[8][9][11]

Absorption: Use personal protective equipment.[8][11] Absorb the spill with a non-

combustible, inert absorbent material such as sand, earth, or vermiculite.[4][9][11]

Collection: Use non-sparking tools to collect the absorbed material and place it into a

suitable, closed, and properly labeled container for disposal.[8][11][14]

Decontamination: Clean the spill area thoroughly.

Waste Disposal Plan
Regulations: All waste disposal must be conducted in accordance with local, regional, and

national environmental regulations.[2][10]

Procedure: Dispose of unused product and contaminated materials at an approved waste

disposal plant.[2][4][9] Do not dispose of it in drains or the environment.[8][9][11] Offer
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surplus and non-recyclable solutions to a licensed disposal company.[9] Contaminated

packaging should be disposed of as unused product.[9]

Diagrams
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Caption: Standard operating procedure for handling Methyl 2-hexenoate.
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Immediate Actions

Spill Cleanup

Disposal

Spill Detected
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Caption: Workflow for responding to a Methyl 2-hexenoate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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